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Compound of Interest

Compound Name: Mmp-13-IN-1

Cat. No.: B15574957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MMP-13-IN-1 is a potent and selective inhibitor of Matrix Metalloproteinase-13 (MMP-13), a key

enzyme implicated in the degradation of extracellular matrix components, particularly type II

collagen.[1][2] With an IC50 value of 16 nM, this small molecule is a valuable tool for studying

the role of MMP-13 in various physiological and pathological processes, including

atherosclerosis, osteoarthritis, and cancer.[1] Accurate and consistent preparation of a stock

solution is the first critical step for reliable and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of MMP-
13-IN-1 stock solutions.

Physicochemical and Biological Properties
A summary of the key quantitative data for MMP-13-IN-1 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 391.34 g/mol [1]

IC50 (MMP-13) 16 nM [1]

Appearance Solid N/A

Primary Application Atherosclerosis Research [1]

Experimental Protocols
Materials and Equipment

MMP-13-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MMP-13-IN-1 in DMSO, a

common starting concentration for many in vitro assays.

Acclimatize Reagents: Allow the vial of MMP-13-IN-1 powder and the anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of moisture.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, use the following

formula:
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Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM x 1 mL x 391.34 g/mol / 1000 = 3.91 mg

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully and accurately weigh 3.91 mg of MMP-13-IN-1 powder into the tared tube.

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MMP-13-IN-1
powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution

if necessary, but check for any temperature sensitivity of the compound.

Storage and Handling:

Aliquoting: To avoid repeated freeze-thaw cycles which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

Labeling: Label each aliquot with the compound name (MMP-13-IN-1), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months). Protect from light.

Dilution to Working Concentrations
For cell-based assays, the DMSO stock solution should be serially diluted to the desired final

concentration. It is crucial to maintain the final DMSO concentration in the assay medium at a

low, non-toxic level, typically below 0.1% (v/v), as higher concentrations can be detrimental to
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cells. Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps for the preparation of an MMP-13-IN-1 stock

solution.
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Caption: Workflow for preparing MMP-13-IN-1 stock solution.
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Simplified MMP-13 Signaling Pathway
MMP-13 expression and activity are regulated by a complex network of signaling pathways.

This diagram presents a simplified overview of key upstream regulators and their convergence

on MMP-13, which in turn leads to the degradation of extracellular matrix (ECM) components

like type II collagen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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